Cas no 86006-44-2 (3,5-dibromo-2-chloro-4-methylphenol)

3,5-dibromo-2-chloro-4-methylphenol structure
86006-44-2 structure
Product Name:3,5-dibromo-2-chloro-4-methylphenol
CAS No:86006-44-2
MF:C7H5Br2ClO
MW:300.374999761581
CID:1843026
PubChem ID:55458
Update Time:2025-04-21

3,5-dibromo-2-chloro-4-methylphenol Chemical and Physical Properties

Names and Identifiers

    • 3,5-dibromo-2-chloro-4-methylphenol
    • Phenol, 3,5-dibromo-2-chloro-4-methyl-
    • DTXSID60235351
    • 86006-44-2
    • Inchi: 1S/C7H5Br2ClO/c1-3-4(8)2-5(11)7(10)6(3)9/h2,11H,1H3
    • InChI Key: QHXQIYTZTLCZAL-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C=C(C=1C)Br)O)Cl

Computed Properties

  • Exact Mass: 299.83752g/mol
  • Monoisotopic Mass: 297.83957g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 20.2Ų
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